Cas no 148012-93-5 (methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

Methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is a heterocyclic compound featuring a fused quinoxaline scaffold with a carboxylate ester and a ketone functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework offers stability, while the reactive carbonyl and ester groups provide sites for further functionalization. The compound is useful in constructing complex molecules, including potential bioactive agents with applications in medicinal chemistry. High purity and well-defined reactivity enhance its utility in research and industrial settings, supporting efficient synthetic routes. Proper handling and storage are recommended due to its sensitivity to moisture and heat.
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate structure
148012-93-5 structure
Product Name:methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
CAS No:148012-93-5
MF:C10H10N2O3
MW:206.198002338409
CID:3775832
PubChem ID:22912975
Update Time:2025-10-28

methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Quinoxalinecarboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
    • methyl 3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
    • methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
    • AKOS002328763
    • CCG-157467
    • VU0421984-2
    • STK824797
    • 148012-93-5
    • F3366-5733
    • Inchi: 1S/C10H10N2O3/c1-15-10(14)12-6-9(13)11-7-4-2-3-5-8(7)12/h2-5H,6H2,1H3,(H,11,13)
    • InChI Key: GISJEPZLCQMWCF-UHFFFAOYSA-N
    • SMILES: O(C)C(N1CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.6Ų

methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3366-5733-2μmol
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
2μl
$85.5 2023-04-26
Life Chemicals
F3366-5733-5μmol
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
5μl
$94.5 2023-04-26
Life Chemicals
F3366-5733-10μmol
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
10μl
$103.5 2023-04-26
Life Chemicals
F3366-5733-20μmol
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
20μl
$118.5 2023-04-26
Life Chemicals
F3366-5733-1mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
1mg
$81.0 2023-04-26
Life Chemicals
F3366-5733-2mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
2mg
$88.5 2023-04-26
Life Chemicals
F3366-5733-3mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
3mg
$94.5 2023-04-26
Life Chemicals
F3366-5733-4mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
4mg
$99.0 2023-04-26
Life Chemicals
F3366-5733-5mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
5mg
$103.5 2023-04-26
Life Chemicals
F3366-5733-10mg
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
148012-93-5 90%+
10mg
$118.5 2023-04-26

Additional information on methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

Recent Advances in the Study of Methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 148012-93-5)

The compound methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 148012-93-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its quinoxaline core, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. Recent research has particularly focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a scaffold for novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's utility in the synthesis of kinase inhibitors. The researchers demonstrated that methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate serves as a versatile building block for the development of selective kinase inhibitors, which are crucial in targeting various cancers. The study highlighted the compound's ability to undergo diverse chemical transformations, enabling the introduction of various functional groups that enhance binding affinity and selectivity.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel antimicrobial agents. The study revealed that derivatives of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development.

In addition to its pharmacological applications, recent synthetic chemistry studies have explored innovative methods for the efficient production of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing catalytic methods that reduce waste and improve yield. This advancement is particularly relevant for industrial-scale production, ensuring a sustainable supply of the compound for further research and development.

Looking ahead, the potential of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate extends beyond its current applications. Ongoing research is exploring its use in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in vitro. Furthermore, computational studies are being conducted to predict its interactions with various biological targets, which could unlock new therapeutic avenues. The compound's versatility and promising bioactivity profile position it as a valuable asset in the ongoing quest for innovative treatments in the chemical and biological pharmaceutical sectors.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD